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Compound of Interest

Compound Name: Boc-Lys(Fmoc)-OH

Cat. No.: B557097 Get Quote

Introduction

Nα-Boc-Nε-Fmoc-L-lysine (Boc-Lys(Fmoc)-OH) is a pivotal building block in solid-phase

peptide synthesis (SPPS), a cornerstone of drug discovery and development. Its unique dual-

protection scheme, with the acid-labile Boc group on the alpha-amino group and the base-

labile Fmoc group on the epsilon-amino group of the lysine side chain, allows for orthogonal

protection strategies essential for the synthesis of complex peptides. This guide provides a

detailed overview of the safety, handling, and physicochemical properties of Boc-Lys(Fmoc)-
OH, compiled for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
Boc-Lys(Fmoc)-OH is a white to off-white solid.[1] A summary of its key physical and chemical

properties is presented below.
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Property Value References

Molecular Formula C₂₆H₃₂N₂O₆ [2][3]

Molecular Weight 468.54 g/mol [2][3]

CAS Number 71989-26-9 [2][3]

EC Number 276-256-4 [1][2]

Melting Point 130 - 135 °C [2][4]

Solubility

Soluble in DMSO, DMF,

Chloroform, Dichloromethane,

Ethyl Acetate, Acetone. Slightly

soluble in water.

[4][5][6]

Appearance Solid [2][5]

Storage Temperature 2-8°C or -20°C [7]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Boc-Lys(Fmoc)-OH is classified with the following hazards:

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Source:[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/msds/Fmoc-Lys-Boc-OH.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Lys_Boc_-OH
https://www.chemicalbook.com/msds/Fmoc-Lys-Boc-OH.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Lys_Boc_-OH
https://www.chemicalbook.com/msds/Fmoc-Lys-Boc-OH.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Lys_Boc_-OH
https://www.anaspec.com/assets/4808c312-b6d9-4275-87f2-e7eeb8fcb88c/sds-en-as-20132-fmoc-lysboc-oh.pdf
https://www.chemicalbook.com/msds/Fmoc-Lys-Boc-OH.htm
https://www.chemicalbook.com/msds/Fmoc-Lys-Boc-OH.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1451227.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1451227.htm
https://www.apexbt.com/fmoc-lys-boc-oh.html
https://chempep.com/product/fmoc-lysboc-oh/
https://www.chemicalbook.com/msds/Fmoc-Lys-Boc-OH.htm
https://www.apexbt.com/fmoc-lys-boc-oh.html
https://www.medchemexpress.com/fmoc-l-lys-boc-oh.html
https://www.benchchem.com/product/b557097?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-79128/Fmoc-L-Lys-Boc-OH-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The GHS pictogram and signal word associated with these hazards are:

Pictogram: Exclamation mark

Signal Word: Warning[8]

A logical workflow for hazard identification and response is crucial for laboratory safety.

Hazard Identification First Aid Response

H302: Harmful if swallowed If Swallowed:
Rinse mouth. Consult a physician.

H315: Causes skin irritation If on Skin:
Wash with plenty of soap and water.

H319: Causes serious eye irritation
If in Eyes:

Rinse cautiously with water for several minutes.

H335: May cause respiratory irritation
If Inhaled:

Move person into fresh air.

Click to download full resolution via product page

Hazard Identification and Response Workflow

Experimental Protocols: Safe Handling and Storage
While specific experimental protocols for toxicological studies are not publicly available, the

following are standard procedures for handling and storage based on safety data sheets.

3.1 Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear chemical safety goggles.[8]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[8][9]

Respiratory Protection: Use a NIOSH-approved respirator with a dust filter if dust is

generated.[8]

3.2 Handling

Handle in a well-ventilated area, preferably in a chemical fume hood.[10]

Avoid formation of dust and aerosols.[10]

Do not eat, drink, or smoke when using this product.[8]

Wash hands thoroughly after handling.[8]

3.3 Storage

Store in a tightly closed container in a dry and well-ventilated place.[10]

Recommended storage temperatures vary by supplier, with common recommendations

being 2-8°C or -20°C for long-term storage.[7]

Keep away from incompatible materials such as strong oxidizing agents.[4]

First-Aid Measures
In case of exposure, the following first-aid measures should be taken:
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Exposure Route First-Aid Procedure References

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.

[2][8][9]

Skin Contact

Wash off with soap and plenty

of water. Consult a physician if

irritation persists.

[2][8][9]

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Consult a physician.

[2][8][9]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[2][8][9]

Fire-Fighting and Accidental Release Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][9]

Accidental Release: Avoid dust formation.[10] Wear appropriate personal protective

equipment.[10] Sweep up and shovel into a suitable container for disposal.[10]

Toxicological and Ecological Information
Detailed toxicological and ecological data for Boc-Lys(Fmoc)-OH are largely unavailable in the

public domain.[2][10] The GHS classification is based on the potential hazards of compounds

with similar structures.
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Toxicological/Ecological Endpoint Data

Acute Toxicity Harmful if swallowed.[8]

Skin Corrosion/Irritation Causes skin irritation.[8]

Serious Eye Damage/Irritation Causes serious eye irritation.[8]

Respiratory or Skin Sensitization No data available.[2]

Germ Cell Mutagenicity No data available.[2]

Carcinogenicity No data available.[2]

Reproductive Toxicity No data available.[2]

Ecotoxicity No data available.[10]

Structure and Protecting Groups
The chemical structure of Boc-Lys(Fmoc)-OH with its orthogonal protecting groups is

fundamental to its application in peptide synthesis.

Boc-Lys(Fmoc)-OH

Boc Group
(tert-Butoxycarbonyl)

Fmoc Group
(Fluorenylmethyloxycarbonyl) L-Lysine Backbone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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